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Compound of Interest

Compound Name: Acid Red 315

Cat. No.: B1172132 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Acid Red 315 (CAS No: 12220-47-2) is a monosulfonate 1:2 metal complex azo

dye utilized in the dyeing of various protein-based materials, including leather, wool, silk, and

nylon.[1][2][3] Its chemical structure lends itself to forming strong ionic bonds with the positively

charged collagen fibers of chrome-tanned leather under acidic conditions, resulting in a distinct

yellow-light red hue.[1][4][5] Acid dyes are favored in the leather industry for their ability to

penetrate the substrate, providing even and consistent coloration.[6] This document provides a

comprehensive protocol for the application of Acid Red 315 in a research setting, outlining

experimental procedures, data collection parameters, and methods for evaluating dyeing

efficacy.

I. Quantitative Data Presentation
Effective research requires systematic evaluation of dyeing parameters. The following tables

serve as templates for recording and comparing experimental data.

Table 1: Experimental Dyeing Parameters for Acid Red 315
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Parameter Variable Range Purpose

Dye Concentration (%
owf*)

0.5% - 5.0%
To determine optimal color
depth and intensity.

pH (Penetration Phase) 5.5 - 7.0

To control the initial diffusion of

the dye into the leather

substrate.[7]

pH (Fixation Phase) 3.5 - 4.5

To facilitate ionic bond

formation between the anionic

dye and cationic leather fibers.

[7]

Temperature 40°C - 60°C

To influence dye solubility,

diffusion rate, and reaction

kinetics.[8]

Time (Penetration) 30 - 90 min
To ensure complete and even

penetration of the dye.

Time (Fixation) 30 - 60 min

To maximize the exhaustion of

the dye from the bath onto the

leather.

Formic Acid (% owf*) 1.0% - 4.0%

Used in intervals to gradually

lower the pH for controlled

fixation.[9]

Leveling Agent (% owf*) 0.5% - 2.0%

To promote uniform dye

distribution and prevent rapid,

unlevel fixation.

% owf: on weight of fur/leather

Table 2: Evaluation of Color Fastness Properties
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Fastness Test Standard Method
Result (Grey Scale
Rating 1-5)

Description

Fastness to Rubbing

(Dry)
ISO 11640 / IUF 450

Assesses color
transfer to a dry
cloth under
friction.[10]

Fastness to Rubbing

(Wet)
ISO 11640 / IUF 450

Assesses color

transfer to a wet cloth

under friction.[10]

Fastness to Light

(Xenon Arc)

ISO 105-B02 / IUF

402

Measures color fading

upon exposure to a

standardized light

source (Blue Wool

Scale 1-8).[11]

Fastness to Water
ISO 105-E01 / IUF

421

Evaluates color

change and staining

of adjacent fabrics

after water immersion.

[11]

Fastness to

Perspiration

ISO 105-E04 / IUF

426

Tests resistance to

color change and

staining from

simulated acidic and

alkaline perspiration.

[11]

Migration into PVC ISO 15701 / IUF 442

Determines the

transfer of color from

leather to a plasticized

PVC sheet at 50°C.[9]

[11]

Grey Scale Rating: 5 = Excellent (no change/staining), 1 = Poor (significant change/staining).
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II. Experimental Protocols
The following protocols provide detailed methodologies for the preparation, application, and

evaluation of Acid Red 315 in leather dyeing.

Protocol 1: Preparation of Acid Red 315 Stock Solution
This procedure is critical for ensuring the dye is fully dissolved to prevent "freckling" or uneven

dyeing.

Weighing: Accurately weigh the required amount of Acid Red 315 powder.

Pasting: Place the dye powder in a beaker. Add a small amount of hot water (approximately

180°F / 82°C), about 1 tablespoon per 10g of dye, to the powder.[12]

Slurry Formation: Vigorously mix and mash the powder and water with a glass rod to form a

smooth, well-dissolved slurry, ensuring no dry clumps remain.[12]

Dissolving: Gradually add the remaining volume of hot water (to achieve a final

concentration, e.g., 20 times the weight of the dyestuff) while stirring continuously until the

dye is completely dissolved.[7]

Straining (Optional): For critical applications, strain the dye solution through a fine nylon or

silk mesh to remove any undissolved micro-particles.[12]

Protocol 2: Standard Leather Dyeing Procedure
This protocol is designed for chrome-tanned leather, which possesses a cationic charge

suitable for binding anionic acid dyes.[13] All percentages are calculated based on the shaved

weight of the leather.

Initial Wash: Place the chrome-tanned leather sample in a laboratory dyeing drum. Add

200% water at 35°C and drum for 15 minutes. Drain the float.

Neutralization: Add 150% water at 35°C and 1.0% - 2.0% sodium formate. Drum for 60

minutes to neutralize the leather to a pH of approximately 5.5 - 6.5. This step is crucial for

preparing the leather for even dye penetration. Drain the float.
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Main Dyeing - Penetration Phase:

Add 200% water at 40°C.

Add the prepared Acid Red 315 dye solution (e.g., 2.0% owf).

Add a suitable leveling agent (e.g., 1.0% owf) to ensure uniform color distribution.

Drum for 45-60 minutes to allow the dye to fully penetrate the leather substrate.[7]

Main Dyeing - Fixation Phase:

Begin the fixation by gradually adding formic acid to lower the pH. Add 1/2 of the total

formic acid (e.g., 1.0% of a total 2.0% owf) and drum for 20 minutes.

Add the remaining 1/2 of the formic acid and continue drumming for another 30 minutes.

The final pH of the bath should be approximately 3.5 - 4.0 to ensure maximum dye

exhaustion and fixation.[7][9]

Check for exhaustion by observing the clarity of the dye bath.

Rinsing and Fatliquoring:

Drain the exhausted dye bath and rinse the leather with water at 40°C for 10 minutes.

Drain and perform a fatliquoring step to restore oils to the leather, which is essential for

softness and flexibility. This is typically done with a suitable fatliquor emulsion for 45-60

minutes.

Final Fixation and Washing:

Add a final portion of formic acid (e.g., 1.0% owf) to fix the fatliquor and further set the dye.

Drum for 20 minutes.

Drain and wash the leather thoroughly.

Drying and Conditioning: The leather is then set out, vacuum dried, or toggled to dry before

being conditioned under standard temperature and humidity for 24-48 hours prior to testing.
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Protocol 3: Color Fastness Evaluation
Sample Preparation: Condition all dyed leather samples according to the relevant ISO or

IULTCS standard (e.g., 23±2°C and 50±5% relative humidity) before testing.

Rub Fastness (IUF 450): A conditioned leather sample is rubbed with a standard dry and wet

cotton cloth using a crockmeter under a specified load. The staining of the cotton cloth and

the color change of the leather are assessed using standard grey scales.[10]

Light Fastness (IUF 402): A portion of the dyed leather is exposed to a high-intensity xenon

arc lamp, which simulates sunlight, for a specified duration. A set of standard blue wool

fabrics (Blue Wool Scale 1-8) are exposed simultaneously. The light fastness is rated by

comparing which blue wool standard has faded to the same extent as the leather sample.

[11]

III. Visualizations
Experimental Workflow Diagram
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Caption: Workflow for the experimental dyeing of leather with Acid Red 315.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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